2-Morpholinoethanol

Specification

• Description: N-(2-Hydroxyethyl)-morpholine, also known as 2-(4-morpholinyl)ethanol, belongs to the class of organic compounds known as morpholines. These are organic compounds containing a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO, where the oxygen and nitrogen atoms lie at positions 1 and 4, respectively. N-(2-Hydroxyethyl)-morpholine is very soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). N-(2-Hydroxyethyl)-morpholine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, N-(2-hydroxyethyl)-morpholine is primarily located in the cytoplasm. N-(2-Hydroxyethyl)-morpholine participates in a number of enzymatic reactions. In particular, N-(2-Carboxymethyl)-morpholine, N-(2-hydroxyethyl)-morpholine, and N-(2-hydroxyethyl)-morpholine N-oxide can be biosynthesized from mycophenolate mofetil; which is mediated by the enzyme cocaine esterase. In addition, N-(2-Carboxymethyl)-morpholine, N-(2-hydroxyethyl)-morpholine, and N-(2-hydroxyethyl)-morpholine N-oxide can be biosynthesized from mycophenolate mofetil; which is catalyzed by the enzymes liver carboxylesterase 1 and cocaine esterase. In humans, N-(2-hydroxyethyl)-morpholine is involved in the mycophenolic Acid metabolism pathway.; 2-(morpholin-4-yl)ethanol is a primary alcohol that is ethanol in which one of the methyl hydrogens is replaced by a morpholin-4-yl group. It is a primary alcohol, a tertiary amino compound and a member of morpholines.
• CAS No.: 622-40-2
• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: 2-morpholin-4-ylethanol
• Standard InChI: InChI=1S/C6H13NO2/c8-4-1-7-2-5-9-6-3-7/h8H,1-6H2
• Standard InChI Key: KKFDCBRMNNSAAW-UHFFFAOYSA-N
• SMILES: C1COCCN1CCO
• Canonical SMILES: C1COCCN1CCO
• Boiling Point: 227.0 °C
• Melting Point: -1.6 °C